N-[(3-Bromophenyl)-cyanomethyl]-2-(3-methoxycyclohexyl)acetamide

• IUPAC Name: N-[(3-bromophenyl)-cyanomethyl]-2-(3-methoxycyclohexyl)acetamide
• InChI: InChI=1S/C17H21BrN2O2/c1-22-15-7-2-4-12(8-15)9-17(21)20-16(11-19)13-5-3-6-14(18)10-13/h3,5-6,10,12,15-16H,2,4,7-9H2,1H3,(H,20,21)
• InChI Key: KJVGIOIIBGMPIO-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCC(C1)CC(=O)NC(C#N)C2=CC(=CC=C2)Br
• Molecular Formula: C17H21BrN2O2
• Molecular Weight: 365.3 g/mol

Description

N-[(3-Bromophenyl)-cyanomethyl]-2-(3-methoxycyclohexyl)acetamide, also known as BTCP, is a chemical compound that belongs to the family of arylcyclohexylamines. It was first synthesized in the early 1990s and has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of N-[(3-Bromophenyl)-cyanomethyl]-2-(3-methoxycyclohexyl)acetamide is not fully understood, but it is believed to act primarily by modulating the activity of several neurotransmitter systems in the brain. It has been shown to increase the release of dopamine and serotonin in certain brain regions, and to block the activity of certain glutamate receptors.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects in animal models, including increased locomotor activity, decreased anxiety, and improved cognitive function. It has also been shown to have neuroprotective effects, and to reduce the damage caused by oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(3-Bromophenyl)-cyanomethyl]-2-(3-methoxycyclohexyl)acetamide in lab experiments is its potency and selectivity for certain neurotransmitter systems in the brain. However, one of the main limitations of using this compound is its potential toxicity and side effects, which can make it difficult to use in certain animal models.

Future Directions

There are several potential future directions for research on N-[(3-Bromophenyl)-cyanomethyl]-2-(3-methoxycyclohexyl)acetamide, including further studies on its mechanism of action, its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, and its potential use as a research tool for studying the activity of certain neurotransmitter systems in the brain. Additionally, further studies are needed to assess the safety and potential side effects of this compound in humans, and to develop more selective and potent derivatives of the compound.

Synthesis Methods

The synthesis of N-[(3-Bromophenyl)-cyanomethyl]-2-(3-methoxycyclohexyl)acetamide involves several steps, starting with the reaction of 3-bromobenzyl cyanide with 3-methoxycyclohexanone in the presence of a base such as sodium hydroxide. The resulting product is then subjected to further reactions to yield the final compound, this compound.

Scientific Research Applications

N-[(3-Bromophenyl)-cyanomethyl]-2-(3-methoxycyclohexyl)acetamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. It has been shown to have potent antidepressant and anxiolytic effects in animal models, and has also been found to modulate the activity of several neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate.